Cas no 88709-89-1 (Ethanedione, 3-pyridinyl[3-(trifluoromethyl)phenyl]-)

Ethanedione, 3-pyridinyl[3-(trifluoromethyl)phenyl]- structure
88709-89-1 structure
Product Name:Ethanedione, 3-pyridinyl[3-(trifluoromethyl)phenyl]-
CAS No:88709-89-1
MF:C14H8F3NO2
MW:279.214034080505
CID:623705
PubChem ID:23314643
Update Time:2025-04-19

Ethanedione, 3-pyridinyl[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanedione, 3-pyridinyl[3-(trifluoromethyl)phenyl]-
    • 1-pyridin-3-yl-2-[3-(trifluoromethyl)phenyl]ethane-1,2-dione
    • DKUNTLWLXCFULF-UHFFFAOYSA-N
    • DTXSID00632784
    • 88709-89-1
    • 1-(Pyridin-3-yl)-2-[3-(trifluoromethyl)phenyl]ethane-1,2-dione
    • SCHEMBL10841345
    • Inchi: 1S/C14H8F3NO2/c15-14(16,17)11-5-1-3-9(7-11)12(19)13(20)10-4-2-6-18-8-10/h1-8H
    • InChI Key: DKUNTLWLXCFULF-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C(C(C(C2C=NC=CC=2)=O)=O)C=1)(F)F

Computed Properties

  • Exact Mass: 279.05071298g/mol
  • Monoisotopic Mass: 279.05071298g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 47Ų
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